Cas no 5335-05-7 (Chloromethyl benzoate)

Chloromethyl benzoate (C8H7ClO2) is an organic ester derivative of benzoic acid, characterized by the presence of a chloromethyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive chloromethyl group enables efficient alkylation and functionalization reactions, making it valuable for constructing complex molecular frameworks. The compound exhibits moderate stability under controlled conditions, though it requires handling in inert environments due to its sensitivity to moisture and heat. Chloromethyl benzoate is typically supplied as a clear to pale-yellow liquid or low-melting solid, with purity levels tailored to synthetic applications. Proper storage and handling protocols are essential to maintain its reactivity and shelf life.
Chloromethyl benzoate structure
Chloromethyl benzoate structure
Product Name:Chloromethyl benzoate
CAS No:5335-05-7
MF:C8H7ClO2
MW:170.59298157692
MDL:MFCD00040116
CID:370993
PubChem ID:79257
Update Time:2025-06-07

Chloromethyl benzoate Chemical and Physical Properties

Names and Identifiers

    • Chloromethyl benzoate
    • Methanol, 1-chloro-,1-benzoate
    • Benzoyloxymethyl chloride
    • NSC 2876
    • Chloromethylbenzoate
    • Chloromethanol benzoate
    • BENZOIC ACID CHLOROMETHYL ESTER
    • C6H5COOCH2Cl
    • (BENZOYLOXY)CHLOROMETHANE
    • NSC2876
    • BOXZXICVMMSYPE-UHFFFAOYSA-N
    • AB01791
    • BENZOIC ACID, CHLOROMETHYL ESTER
    • UNII-9K5D6QG3XN
    • 5335-05-7
    • MFCD00040116
    • Methanol, chloro-, benzoate
    • A51028
    • NSC-2876
    • CS-W004798
    • A23386
    • DTXSID30967975
    • EINECS 226-254-4
    • METHANOL, 1-CHLORO-, 1-BENZOATE
    • AI3-17422
    • AKOS006272333
    • EN300-97187
    • SCHEMBL557186
    • 9K5D6QG3XN
    • GS-3792
    • FT-0635630
    • SY037214
    • DTXCID401395567
    • DB-007352
    • NS00046002
    • MDL： MFCD00040116
    • Inchi： 1S/C8H7ClO2/c9-6-11-8(10)7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key： BOXZXICVMMSYPE-UHFFFAOYSA-N
    • SMILES： ClCOC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 170.01300
  • Monoisotopic Mass: 170.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Boiling Point: 116-117 ºC (7.5 Torr)
  • Flash Point: 127.9±18.1 ºC,
  • Refractive Index: 1.5328 (589.3 nm 25 ºC)
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.03970
  • Solubility: Not determined

Chloromethyl benzoate Customs Data

  • HS CODE：2916310090
  • Customs Data：

    China Customs Code:

    2916310090

    Overview:

    2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Chloromethyl benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
209542-1g
Chloromethyl benzoate
 5335-05-7 95%
1g
 ￡21.00 2022-03-01
Fluorochem
209542-5g
Chloromethyl benzoate
 5335-05-7 95%
5g
 ￡60.00 2022-03-01
Fluorochem
209542-10g
Chloromethyl benzoate
 5335-05-7 95%
10g
 ￡100.00 2022-03-01
Fluorochem
209542-25g
Chloromethyl benzoate
 5335-05-7 95%
25g
 ￡198.00 2022-03-01
Alichem
A019094859-25g
Chloromethyl benzoate
 5335-05-7 98%
25g
 $252.00 2023-09-01
Alichem
A019094859-100g
Chloromethyl benzoate
 5335-05-7 98%
100g
 $693.60 2023-09-01
TRC
C428290-100mg
Chloromethyl benzoate
 5335-05-7
100mg
 $64.00 2023-05-18
TRC
C428290-250mg
Chloromethyl benzoate
 5335-05-7
250mg
 $75.00 2023-05-18
TRC
C428290-500mg
Chloromethyl benzoate
 5335-05-7
500mg
 $87.00 2023-05-18
TRC
C428290-1g
Chloromethyl benzoate
 5335-05-7
1g
 $98.00 2023-05-18

Chloromethyl benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5335-05-7)Chloromethyl benzoate
Order Number:A23386
Stock Status:in Stock
Quantity:50.0g/100.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):178.0/354.0
Email:sales@amadischem.com

Chloromethyl benzoate Related Literature

Related Categories

5335-05-7 (Chloromethyl benzoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:5335-05-7)Chloromethyl benzoate
A23386
Purity:99%/99%
Quantity:50.0g/100.0g
Price ($):178.0/354.0
Email